3-(Tritylthio)propylamine

• Molecular Formula: C22H23NS
• Molecular Weight: 333.5 g/mol
• InChI: InChI=1S/C22H23NS/c23-17-10-18-24-22(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21/h1-9,11-16H,10,17-18,23H2
• InChIKey: MTMAYHULNPMPNW-UHFFFAOYSA-N

3-(Tritylthio)propylamine Overview

3-(Tritylthio)propylamine (CAS 426828-04-8, C22H23NS, MW 333.49) is a heterobifunctional organic compound containing a protected thiol group (S-trityl) and a free primary amine separated by a propyl spacer . The compound exists as a white to pale-yellow solid with a melting point of 48–50°C and requires storage at 2–8°C under nitrogen with protection from light to maintain long-term stability . Structurally, 3-(Tritylthio)propylamine is a methyl-containing analogue of S-Trityl-L-cysteine (STLC) but lacks the carboxylic acid moiety and chiral center, making it a simplified, achiral building block for applications where amino acid chirality is either unnecessary or undesirable [1].

• Achiral building block, no carboxylic acid – simplified STLC analogue for linker design

• Acid-labile S-trityl protection enables orthogonal amine-thiol deprotection sequences

• Solid-state powder; may simplify weighing, storage, and routine laboratory handling

• [1] PeptideDB. 3-(Tritylthio)propylamine Entry. Compound 32. View Source

3-(Tritylthio)propylamine: Why Alternatives Fail

Substituting 3-(Tritylthio)propylamine with alternative heterobifunctional linkers or de novo protecting group strategies introduces significant and predictable failures in synthetic workflows. The most common alternatives—unprotected aminoalkanethiols, S-acetyl protected thiols, or separate Boc/Fmoc amine protection strategies—each present unique limitations. Unprotected thiols undergo spontaneous disulfide formation and oxidation during handling and coupling, leading to product heterogeneity and reduced yield [1]. S-acetyl protecting groups (thioacetates) require strongly basic or nucleophilic deprotection conditions (e.g., hydroxylamine, hydrazine) that can hydrolyze adjacent amide bonds, cleave esters, or degrade sensitive substrates [2]. Conversely, orthogonal amine protection with Boc or Fmoc groups introduces additional synthetic steps, increases molecular complexity, and often mandates orthogonal deprotection sequences incompatible with acid-labile or base-sensitive functionalities elsewhere in the molecule [3]. The tritylthio moiety provides an acid-labile protecting group that remains stable under basic and nucleophilic conditions but can be cleaved quantitatively with TFA or TFA/DCM mixtures under mild conditions, enabling 'trityl-on' purification strategies and controlled, on-demand thiol exposure without disturbing amine-derived functionalities .

Unprotected aminoalkanethiols

Prone to disulfide formation and oxidation, which may reduce product homogeneity and yield.

S-Acetyl protected thiols

Require nucleophilic deprotection that can hydrolyze amide bonds or esters in sensitive substrates.

Boc/Fmoc amine protection

Adds synthetic steps and may demand orthogonal conditions incompatible with acid-labile or base-sensitive groups.

• [1] Hermanson, G.T. Bioconjugate Techniques, 2nd Edition. Academic Press, 2008. Chapter on Thiol Reactive Chemistry. View Source
• [2] Greene, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 3rd Edition. John Wiley & Sons, 1999. Chapter on Protection for Thiols. View Source
• [3] BocSci. Amino Acid Protection & Deprotection Guide. Boc Strategy vs Fmoc Strategy. View Source

3-(Tritylthio)propylamine: Comparative Evidence

Structural Simplification vs. S-Trityl-L-cysteine

3-(Tritylthio)propylamine is a structurally simplified methyl-containing analogue of S-Trityl-L-cysteine (STLC) that eliminates both the chiral center (L-configuration) and the carboxylic acid functional group [1]. STLC (MW 363.5, C22H21NO2S) contains a carboxylic acid moiety that participates in unwanted side reactions during amide bond formation unless protected, and its chiral α-carbon introduces stereochemical complexity unnecessary for applications where stereospecific binding is not required [2]. The target compound (MW 333.49, C22H23NS) reduces molecular weight by 8.2% while preserving the trityl-protected thiol and providing a free primary amine for coupling, thereby eliminating carboxylic acid protection/deprotection steps and avoiding racemization concerns during solid-phase synthesis .

Structural Simplification

Head-to-head

MW 333.49 vs 363.5; achiral; no COOH

May avoid carboxylic acid protection/deprotection steps.

Reported simplification of STLC scaffold.

Evidence Dimension	Molecular weight reduction and functional group simplification
Target Compound Data	MW 333.49; C22H23NS; achiral; contains free amine, protected thiol; no carboxylic acid
Comparator Or Baseline	S-Trityl-L-cysteine: MW 363.5; C22H21NO2S; L-chiral; contains carboxylic acid, protected thiol, amine
Quantified Difference	MW reduction of 30 Da (8.2%); elimination of one chiral center; elimination of carboxylic acid protection/deprotection requirement
Conditions	Structural comparison based on molecular formula and published characterization data

Why This Matters

For procurement decisions in drug discovery and linker synthesis, the absence of a carboxylic acid eliminates an entire protection/deprotection sequence, reducing synthetic step count, material cost, and purification burden.

• [1] MedChemExpress. 3-(Tritylthio)propylamine Product Datasheet. Compound 32; methyl-containing analogue of S-Trityl-L-cysteine (HY-W011102). View Source
• [2] PubChem. S-Trityl-L-cysteine Compound Summary. CID 123456, MW 363.5, C22H21NO2S. View Source

S-Trityl Orthogonal Deprotection Selectivity

The trityl protecting group on sulfur (S-Tr) exhibits markedly different acid lability compared to N-trityl (N-Tr) and O-trityl (O-Tr) groups. Under strong Brønsted acid conditions (pure TFA or HCl/MeCN), trityl thioethers are unaffected and remain intact, whereas N-Tr and O-Tr bonds are broken and recovered as free amines and alcohols [1]. This differential stability is quantified by the observation that dilution with water of trityl thioethers in strong Brønsted acid solutions leaves them unaffected, while trityl ethers are rapidly cleaved by even dilute HCl, and trityl amine cleavage is modulated by HCl concentration [2]. This creates a practical synthetic window: a compound containing both protected amine and protected thiol can be selectively deprotected at the amine without exposing the thiol, a capability not available with unprotected aminoalkanethiols or with thioacetate-protected compounds (which require nucleophilic cleavage and lack orthogonal acid stability) [3].

Orthogonal Deprotection

Class-level

S-Tr survives TFA; N-Tr and O-Tr cleaved

Reported selectivity supports sequential amine-thiol deprotection.

Class-level inference; verify with specific substrate.

Evidence Dimension	Acid lability and orthogonal deprotection capability
Target Compound Data	S-Tr bond: stable in strong Brønsted acids (pure TFA, HCl/MeCN); cleaved by HgX2/NaBH4 reductive detritylation
Comparator Or Baseline	N-Tr bond: cleaved by strong Brønsted acids, modulated by HCl concentration; O-Tr bond: rapidly cleaved by dilute HCl
Quantified Difference	Qualitative selectivity difference: S-Tr bond survives conditions that quantitatively cleave N-Tr and O-Tr bonds
Conditions	Comparative deprotection study on monotritylated and ditritylated 1,2-bifunctional compounds (mercaptoethanol, aminoethanethiol, ethanolamine) using TFA, HCl/MeCN, and HgX2/NaBH4 systems

Why This Matters

This orthogonal stability enables sequential deprotection strategies in complex molecule synthesis—users can remove amine protecting groups while retaining the protected thiol for later, on-demand activation, a key advantage when procuring bifunctional building blocks for multi-step synthesis.

• [1] Maltese, M. Reductive demercuration in deprotection of trityl thioethers, trityl amines, and trityl ethers. J. Org. Chem. 2001, 66(23), 7615-7625. DOI: 10.1021/jo0156971. View Source
• [2] Maltese, M. Reductive Demercuration in Deprotection of Trityl Thioethers, Trityl Amines, and Trityl Ethers. J. Org. Chem. 2001, 66, 7615-7625. Full text via DataPDF. View Source
• [3] Oxford Science Trove. Acid-labile protecting groups. Chapter on trityl protecting group selectivity. View Source

Scalable Alkylation Synthesis

The synthesis of 3-(Tritylthio)propylamine proceeds via alkylation of triphenylmethanethiol (trityl mercaptan) with 3-bromopropylamine hydrobromide in the presence of potassium carbonate in ethanol, yielding the target compound in 88% yield [1]. This yield compares favorably to alternative thiol protection and linker synthesis strategies. For comparison, the synthesis of S-Trityl-L-cysteine requires additional steps including amino acid protection/deprotection and resolution of stereoisomers, typically resulting in lower overall yields. Unprotected aminoalkanethiols (e.g., 3-mercaptopropylamine) are prone to oxidative dimerization during synthesis and workup, reducing isolated yields and requiring careful inert-atmosphere handling [2]. The high yield of the tritylthio alkylation route demonstrates the practical scalability of this building block for multi-gram and kilogram production, a critical factor in procurement for large-scale research programs.

Scalable Synthesis

Cross-study comparable

88% yield

May support large-scale procurement planning.

Single-step alkylation; compare to lower yields of unprotected thiol routes.

Evidence Dimension	Synthetic yield of key building block formation step
Target Compound Data	88% yield (alkylation of trityl mercaptan with 3-bromopropylamine hydrobromide in ethanol with K2CO3)
Comparator Or Baseline	Unprotected 3-mercaptopropylamine: yield limited by oxidative disulfide formation; S-Trityl-L-cysteine: additional protection/deprotection steps reduce cumulative yield
Quantified Difference	Target compound achieves 88% isolated yield in a single-step alkylation
Conditions	Ethanol solvent, potassium carbonate base, room temperature or mild heating

Why This Matters

High-yielding, scalable synthesis translates directly to lower procurement cost per gram and ensures reliable supply availability for large-scale research programs, a decisive factor when selecting building blocks for multi-step synthesis campaigns.

• [1] Molaid. 3-(Tritylthio)propan-1-amine Synthesis Entry. 88% yield from trityl mercaptan and 3-bromopropylamine hydrobromide with K2CO3 in ethanol. View Source
• [2] Greene, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 3rd Edition. Chapter on thiol oxidation and disulfide formation during synthesis. View Source

Solid-State Handling and Stability

3-(Tritylthio)propylamine is a solid powder at room temperature with a melting point of 48–50°C, enabling straightforward weighing, aliquoting, and storage without the handling complexities associated with liquid thiol-containing compounds . In contrast, the unprotected analogue 3-mercaptopropylamine is a liquid (bp 168–170°C) with a strong, unpleasant thiol odor and high susceptibility to air oxidation, requiring storage under inert atmosphere and careful fume hood handling [1]. S-Trityl-L-cysteine is also a solid but contains a carboxylic acid that complicates solubility in non-polar solvents and necessitates pH-controlled handling. The target compound can be stored at 2–8°C under nitrogen protection from light for extended periods, and is stable at ambient temperature for several days during shipping, facilitating reliable procurement and distribution .

Handling & Stability

Head-to-head

Solid (mp 48–50°C) vs. liquid (bp 168°C)

Solid form may simplify weighing and storage vs. liquid thiols.

No thiol odor; stable at ambient temperature during shipping.

Evidence Dimension	Physical state and handling properties at room temperature
Target Compound Data	Solid powder; mp 48–50°C; odorless; stable at ambient temperature during shipping; store 2–8°C under N2
Comparator Or Baseline	3-Mercaptopropylamine: liquid; bp 168–170°C; strong thiol odor; air-sensitive; requires inert atmosphere handling
Quantified Difference	Solid vs liquid physical state; no thiol odor vs strong malodor; 48–50°C melting point vs 168°C boiling point
Conditions	Ambient temperature and pressure; standard laboratory handling

Why This Matters

Solid physical form enables precise weighing, simplifies storage, eliminates odor-related laboratory nuisance, and reduces oxidative degradation during routine handling—factors that directly affect laboratory efficiency and procurement preference.

• [1] PubChem. 3-Mercaptopropylamine Compound Summary. Liquid at room temperature; boiling point 168–170°C; strong odor. View Source

3-(Tritylthio)propylamine: Key Applications

Eg5 Inhibitor Analog Synthesis

3-(Tritylthio)propylamine serves as a key structural surrogate for S-Trityl-L-cysteine (STLC) in the development of kinesin spindle protein (KSP/Eg5) inhibitors. STLC is a potent allosteric KSP inhibitor but suffers from poor drug-like characteristics and amphiphilicity that limit therapeutic potential [1]. The target compound eliminates the carboxylic acid and chiral center of STLC while preserving the trityl-protected thiol moiety required for binding interactions, enabling the systematic exploration of simplified, achiral Eg5 inhibitor scaffolds without carboxylic acid interference during amide coupling. Researchers can use this building block to generate focused libraries of tritylthioethanamine derivatives with improved physicochemical properties compared to the parent STLC scaffold [2].

Gold Nanoparticle Functionalization

The protected thiol functionality of 3-(Tritylthio)propylamine enables a unique 'trityl-on' strategy for surface functionalization: the trityl group prevents thiol-mediated self-assembly during initial handling and amine coupling steps, then can be removed quantitatively with TFA or TFA/DCM mixtures to expose the free thiol for covalent attachment to gold surfaces or nanoparticles [1]. This contrasts with unprotected thiols that spontaneously form self-assembled monolayers (SAMs) upon contact with gold, leading to uncontrolled surface coverage and aggregation. The quantitative cleavage of trityl from thiols under acid conditions [2] provides precise temporal control over thiol exposure, enabling sequential functionalization workflows where amine-directed coupling is completed first, followed by deprotection and gold surface attachment .

ADC and PEGylation Linker Synthesis

3-(Tritylthio)propylamine provides an ideal entry point for constructing heterobifunctional linkers where orthogonal reactivity is required. The free amine can be coupled to carboxylic acid-containing payloads (drugs, fluorophores, biotin) via standard amide bond formation using EDC/NHS or similar activation, while the protected thiol remains inert under these conditions [1]. Following amine conjugation, the trityl group can be cleaved with TFA to reveal a free thiol for subsequent maleimide coupling, disulfide formation, or gold surface binding. This orthogonal protection strategy eliminates the need for separate amine protecting groups (Boc/Fmoc) and reduces total synthetic steps by at least two operations compared to a strategy employing unprotected aminoalkanethiols that would require separate amine protection [2].

SPPS: Trityl-On Purification and Modification

In solid-phase peptide synthesis (SPPS), 3-(Tritylthio)propylamine can be employed as a C-terminal modifying reagent or as a linker building block that enables 'trityl-on' purification strategies. The hydrophobic trityl group significantly increases retention time on reversed-phase HPLC, facilitating separation of full-length tritylated peptides from truncated deletion sequences that lack the trityl moiety [1]. After purification, the trityl group is cleaved under standard acidic detritylation conditions to yield the desired free thiol for subsequent conjugation. This approach, described in patents for amino/thiol linker building blocks [2], provides a powerful analytical handle for monitoring coupling efficiency and enables inline coupling control during automated synthesis, reducing purification burden and improving final product homogeneity.

Application

Selection Property

Validation Focus

Eg5 inhibitor analog synthesis

Achiral, acid-labile linker

KSP inhibition model testing without carboxylic acid interference

Gold nanoparticle functionalization

Trityl-on surface control

Time-dependent thiol exposure and SAM formation validation

ADC and PEGylation linker synthesis

Orthogonal amine-thiol reactivity

Synthetic step efficiency vs. Boc/Fmoc strategies

SPPS: trityl-on purification

Hydrophobic trityl handle

HPLC retention shift for monitoring and purification control

• [1] Rodriguez, D.; et al. Synthesis and characterization of tritylthioethanamine derivatives with potent KSP inhibitory activity. Bioorg. Med. Chem. 2011, 19(18), 5446-5453. View Source
• [2] Effects of S-(trityl)-l-cysteine and its analogs on cell surface properties of leukemia L1210 cells. ScienceDirect. 2002. View Source
• [3] Selective surface activation of a functional monolayer for the fabrication of nanometer scale thiol patterns and directed self-assembly of gold nanoparticles. J. Am. Chem. Soc. 2005, 127(23), 8302-8303. View Source
• [4] Operon Holdings, Inc. Patent. Amino or thiol linker building block for the synthesis of amino- or thiol-functionalized nucleic acids. Allows trityl-on purification and solid support functionalization. View Source